Cas no 1306738-59-9 (Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate
• CAS No: 1306738-59-9
• MF: C₁₈H₂₄N₄O₂S
• MW: 360.473762512207
• MDL: MFCD19103481
• CID: 4693393
• Update Time: 2025-10-30

Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate
• T4743
• tert-butyl 4-(4-phenyl-5-sulfanyl-1,2,4-triazol-3-yl)piperidine-1-carboxylate
• 1-piperidinecarboxylic acid, 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate

• MDL： MFCD19103481
• Inchi： 1S/C18H24N4O2S/c1-18(2,3)24-17(23)21-11-9-13(10-12-21)15-19-20-16(25)22(15)14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3,(H,20,25)
• InChI Key： JITLFRZZXBFDTR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCN(C(=O)OC(C)(C)C)CC2)N1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Topological Polar Surface Area: 89.3

Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate

Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate and Its Significance in Modern Chemical Biology

Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate (CAS No. 1306738-59-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in pharmaceutical applications.

The molecular structure of Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate is characterized by a piperidine ring substituted with a tert-butyl group at the 1-position and a 5-mercapto substituent linked to a 4H-1,2,4-triazole ring. The presence of these functional groups imparts unique reactivity and binding properties, which are highly relevant in the design of bioactive molecules. Specifically, the thiol group (-SH) and the triazole ring contribute to the compound's ability to interact with various biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from heterocyclic compounds. The triazole moiety, in particular, has been extensively studied for its role in enhancing the pharmacological properties of small molecules. Studies have shown that triazole derivatives can exhibit potent antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a phenyl group into the triazole ring further modulates the electronic properties of the molecule, potentially leading to improved bioavailability and target specificity.

The piperidine ring is another key structural feature that contributes to the biological activity of Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate. Piperidine derivatives are well-known for their role as pharmacophores in various drugs due to their ability to form stable hydrogen bonds with biological targets. The tert-butyl group at the 1-position of the piperidine ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability. This structural feature is particularly important in drug design, as it can influence how effectively a compound reaches its target site within the body.

One of the most compelling aspects of Tert-butyl 4-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate is its potential application in targeting neurological disorders. The combination of the thiol group and the triazole ring suggests that this compound may interact with neurotransmitter receptors or enzymes involved in neural signaling pathways. Recent research has highlighted the importance of thiols in modulating neuronal function, with several thiol-based compounds showing promise as treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique structure of this compound positions it as a promising candidate for further investigation in this area.

Furthermore, the phenyl substituent on the triazole ring adds another layer of complexity to the biological activity of Tert-butyl 4-(5-mercapto-pentaphenylethynylene-vinylene)-carboxylic acid. Phenolic compounds are known for their antioxidant properties and their ability to modulate inflammatory responses. By incorporating a phenyl group into the molecular framework, this compound may exhibit additional therapeutic benefits beyond those derived from its core structure. This multifaceted approach to drug design is increasingly recognized as a key strategy for developing next-generation therapeutics that address multiple aspects of disease pathology.

The synthesis and characterization of Tert-butyl 4-(5-thiophenylethynylene-vinylene)-carboxylic acid have also provided valuable insights into synthetic methodologies for constructing complex heterocyclic systems. The use of transition metal-catalyzed reactions has enabled researchers to efficiently incorporate functional groups such as thiols and triazoles into aromatic frameworks. These advances in synthetic chemistry have not only facilitated the production of novel compounds like this one but have also paved the way for new approaches to drug discovery.

In conclusion, Tert-butyl 4-(5-thiophenylethynylene-vinylene)-carboxylic acid represents a significant advancement in chemical biology research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and its role as a model compound for drug design underscore its importance in ongoing research efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies.